Cas no 32710-91-1 (1H-Pyrazole-4-aceticacid, 1,3,5-triphenyl-)

• Product Name: 1H-Pyrazole-4-aceticacid, 1,3,5-triphenyl-
• CAS No: 32710-91-1
• MF: C₂₃H₁₈N₂O₂
• MW: 354.401225566864
• CID: 307872
• PubChem ID: 3084566
• Update Time: 2025-04-19

1H-Pyrazole-4-aceticacid, 1,3,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-aceticacid, 1,3,5-triphenyl-
• 2-(1,3,5-triphenylpyrazol-4-yl)acetic acid
• (1,3,5-triphenyl-1H-pyrazol-4-yl)acetic acid
• 1,3,5-Triphenylpyrazole-4-acetic acid
• Trifezolac [INN]
• UNII-XJ3W180C22
• SCHEMBL11182574
• Q27293864
• CHEMBL2106501
• NS00126828
• YBPNJBYPFNTZIW-UHFFFAOYSA-N
• DTXSID80186391
• 1,3,5-triphenyl-pyrazol-4-acetic acid
• XJ3W180C22
• Trifezolac
• 32710-91-1

• Inchi： 1S/C23H18N2O2/c26-21(27)16-20-22(17-10-4-1-5-11-17)24-25(19-14-8-3-9-15-19)23(20)18-12-6-2-7-13-18/h1-15H,16H2,(H,26,27)
• InChI Key： YBPNJBYPFNTZIW-UHFFFAOYSA-N
• SMILES： OC(CC1C(C2C=CC=CC=2)=NN(C2C=CC=CC=2)C=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 354.137
• Monoisotopic Mass: 354.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 4.7

Experimental Properties

• Density: 1.18
• Boiling Point: 592.3°Cat760mmHg
• Flash Point: 312°C
• Refractive Index: 1.635